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Compound of Interest

Compound Name: Hepta-1,4-diyn-3-ol

Cat. No.: B12947957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hepta-1,4-diyn-3-ol, including its

chemical identifiers, physicochemical properties, and a representative synthetic approach. The

information is intended to support research and development activities in the chemical and

pharmaceutical sciences.

Chemical Identification
IUPAC Name: hepta-1,4-diyn-3-ol[1]

CAS Number: 1823328-49-9[1]

Molecular Formula: C₇H₈O[1]

Synonyms: hepta-1,4-diyn-3-ol[1]

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of Hepta-1,4-
diyn-3-ol.[1]
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Property Value

Molecular Weight 108.14 g/mol

Exact Mass 108.057514874 Da

XLogP3 0.9

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 2

Topological Polar Surface Area 20.2 Å²

Complexity 159

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Hepta-1,4-diyn-3-ol are not readily

available in the public domain. However, a representative synthetic methodology for a

structurally related compound, hepta-4,6-diyn-1-ol, can provide insight into a potential synthetic

route. This reaction involves a Cadiot-Chodkiewicz coupling, a common method for the

synthesis of asymmetric diynes.

Representative Experimental Protocol (for a related compound):

A plausible synthetic approach for a diyn-ol compound involves the coupling of a terminal

alkyne with a 1-haloalkyne in the presence of a copper(I) salt and an amine base. For Hepta-
1,4-diyn-3-ol, this could involve the coupling of propyne with 1-bromoethynol or a protected

derivative.

A general workflow for such a synthesis is depicted below:
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Caption: A generalized workflow for the synthesis of Hepta-1,4-diyn-3-ol via a Cadiot-

Chodkiewicz coupling reaction.

Biological Activity and Drug Development
Applications
Currently, there is a lack of publicly available data on the specific biological activities, signaling

pathway interactions, or applications of Hepta-1,4-diyn-3-ol in drug development. Further

research would be required to elucidate its pharmacological profile and potential therapeutic

uses.

Logical Relationships in Compound
Characterization
The characterization of a novel or synthesized compound like Hepta-1,4-diyn-3-ol follows a

logical progression of analytical techniques to confirm its identity and purity.
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Caption: A logical workflow for the characterization and purity assessment of a synthesized

chemical entity like Hepta-1,4-diyn-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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